[4-(3-fluorobenzyl)-1-pyrazin-2-ylpiperidin-4-yl]methanol

• IUPAC Name: [4-[(3-fluorophenyl)methyl]-1-pyrazin-2-ylpiperidin-4-yl]methanol
• InChI: InChI=1S/C17H20FN3O/c18-15-3-1-2-14(10-15)11-17(13-22)4-8-21(9-5-17)16-12-19-6-7-20-16/h1-3,6-7,10,12,22H,4-5,8-9,11,13H2
• InChI Key: HIKPGAVJMLGAIB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CC2=CC(=CC=C2)F)CO)C3=NC=CN=C3
• Molecular Formula: C17H20FN3O
• Molecular Weight: 301.36 g/mol

Description

[4-(3-fluorobenzyl)-1-pyrazin-2-ylpiperidin-4-yl]methanol, also known as FPM, is a novel compound that has been gaining attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of [4-(3-fluorobenzyl)-1-pyrazin-2-ylpiperidin-4-yl]methanol is not yet fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of anxiety, depression, and pain. This compound is thought to enhance the activity of GABA receptors, leading to increased inhibitory neurotransmission.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, which is consistent with its proposed mechanism of action. This compound has also been shown to increase the levels of serotonin and norepinephrine in the brain, which are neurotransmitters involved in the regulation of mood and pain.

Advantages and Limitations for Lab Experiments

One advantage of [4-(3-fluorobenzyl)-1-pyrazin-2-ylpiperidin-4-yl]methanol is its specificity for the GABAergic system, which makes it a useful tool for studying the role of this system in anxiety, depression, and pain. However, this compound has some limitations for lab experiments, including its relatively low potency and solubility, which can make it difficult to work with.

Future Directions

There are several future directions for research on [4-(3-fluorobenzyl)-1-pyrazin-2-ylpiperidin-4-yl]methanol. One area of interest is the development of more potent and selective analogs of this compound that could have improved therapeutic potential. Another area of research is the investigation of the long-term effects of this compound on the brain and behavior, as well as its potential for abuse and addiction. Finally, this compound could be studied in combination with other drugs to determine its potential for synergistic effects.
Conclusion:
In conclusion, this compound is a novel compound that has shown promise for the treatment of anxiety, depression, and pain. While its mechanism of action is not yet fully understood, it is believed to act on the GABAergic system. This compound has several biochemical and physiological effects, and its specificity for the GABAergic system makes it a useful tool for studying this system. While this compound has some limitations for lab experiments, there are several future directions for research on this compound, including the development of more potent and selective analogs and the investigation of its long-term effects.

Synthesis Methods

[4-(3-fluorobenzyl)-1-pyrazin-2-ylpiperidin-4-yl]methanol can be synthesized through a multi-step process involving the reaction of 3-fluorobenzyl chloride with pyrazine, followed by the reaction of the resulting intermediate with piperidine and formaldehyde. The final product is obtained after purification through column chromatography.

Scientific Research Applications

[4-(3-fluorobenzyl)-1-pyrazin-2-ylpiperidin-4-yl]methanol has been the subject of several scientific studies due to its potential therapeutic applications. One study showed that this compound has anxiolytic effects in mice, suggesting that it could be used as a treatment for anxiety disorders. Another study demonstrated that this compound has antidepressant-like effects in rats, indicating its potential as a treatment for depression. This compound has also been shown to have antinociceptive effects, which could make it useful in the treatment of pain.